4-methyl-1,4,12-triazatetracyclo[7.6.1.05,16.010,15]hexadeca-5,7,9(16)-triene;dihydrochloride

Specification

• Molecular Formula: C14H21Cl2N3
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 4-methyl-1,4,12-triazatetracyclo[7.6.1.05,16.010,15]hexadeca-5,7,9(16)-triene;dihydrochloride
• Standard InChI: InChI=1S/C14H19N3.2ClH/c1-16-7-8-17-12-5-6-15-9-11(12)10-3-2-4-13(16)14(10)17;;/h2-4,11-12,15H,5-9H2,1H3;2*1H
• Standard InChI Key: ZGURLDIAYPVXRV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN2C3CCNCC3C4=C2C1=CC=C4.Cl.Cl

Introduction

4-Methyl-1,4,12-triazatetracyclo[7.6.1.05,16.010,15]hexadeca-5,7,9(16)-triene; dihydrochloride is a complex organic compound characterized by its unique polycyclic structure, which includes multiple nitrogen atoms integrated into its framework. This compound belongs to a class of tricyclic and tetracyclic compounds known for their significant biological activities and potential applications in medicinal chemistry.

Synthesis and Chemical Reactivity

The synthesis of 4-methyl-1,4,12-triazatetracyclo[7.6.1.05,16.010,15]hexadeca-5,7,9(16)-triene; dihydrochloride typically involves several steps, highlighting the complexity involved in its preparation. This compound can undergo various chemical reactions, which are essential for modifying its structure to enhance biological activity.

Biological Activities and Applications

Research indicates that this compound exhibits various biological activities, making it a candidate for further investigation in pharmaceutical applications. Interaction studies are crucial for understanding how it interacts with biological targets, providing insights into the mechanisms through which it may exert its effects.

Comparison with Similar Compounds